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Compound of Interest

Compound Name: GA001

Cat. No.: B15580885

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GA001 is an investigational gene therapy developed by GenAns Biotech for the treatment of

retinitis pigmentosa (RP).[1] It utilizes a novel, highly sensitive photosensitive protein delivered

to retinal ganglion cells via an adeno-associated viral (AAV) vector.[1] This approach aims to

restore light-sensing function in these cells, offering a potential treatment for blindness caused

by photoreceptor degeneration.[1]

These application notes provide a detailed, generalized protocol for the intravitreal injection of

AAV-based gene therapies like GA001 in rodent models, based on established methodologies.

It also includes templates for data presentation and diagrams of the proposed mechanism and

experimental workflow.

Proposed Signaling Pathway of GA001
GA001 introduces a gene encoding a photosensitive protein into retinal ganglion cells. While

the specific downstream signaling cascade is proprietary, a plausible mechanism involves the
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activation of the protein by light, leading to a cellular signaling cascade that results in neuronal

firing and the transmission of a visual signal to the brain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15580885?utm_src=pdf-custom-synthesis#bc-rfq
https://www.vcbeatglobal.com/article/1925
https://www.vcbeatglobal.com/article/1925
https://www.benchchem.com/product/b15580885/docs#application-notes-and-protocols-ga001-intravitreal-injection-in-animal-models
https://www.benchchem.com/product/b15580885/docs#application-notes-and-protocols-ga001-intravitreal-injection-in-animal-models
https://www.benchchem.com/product/b15580885/docs#application-notes-and-protocols-ga001-intravitreal-injection-in-animal-models
https://www.benchchem.com/product/b15580885/docs#application-notes-and-protocols-ga001-intravitreal-injection-in-animal-models
https://www.benchchem.com/product/b15580885?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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